4-Propyl-2,6-bis(trifluoroacetyl)phenol

Specification

• Molecular Formula: C13H10F6O3
• Molecular Weight: 328.21 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-[2-hydroxy-5-propyl-3-(2,2,2-trifluoroacetyl)phenyl]ethanone
• Standard InChI: InChI=1S/C13H10F6O3/c1-2-3-6-4-7(10(21)12(14,15)16)9(20)8(5-6)11(22)13(17,18)19/h4-5,20H,2-3H2,1H3
• Standard InChI Key: KPYPEJGEALQXSK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C(=C1)C(=O)C(F)(F)F)O)C(=O)C(F)(F)F

Introduction

Structural and Electronic Properties

The compound features a phenol ring substituted with a propyl group at the para position and two trifluoroacetyl groups at the ortho positions. The trifluoroacetyl moieties are strong electron-withdrawing groups (EWGs), which significantly alter the electronic density of the aromatic ring. This electron-deficient environment directs electrophilic substitution reactions to the para position relative to the hydroxyl group, as observed in similar systems.

Hammett Parameters and Reactivity Trends

The electronic effects of substituents on phenolic compounds can be quantified using Hammett σ values. For 4-X-2,6-di-tert-butylphenol derivatives, a Hammett slope (ρ) of −2.9 has been reported for hydrogen atom transfer (HAT) reactions, indicating a mechanism involving protonation of a hydroxide ligand. By analogy, the trifluoroacetyl groups in 4-propyl-2,6-bis(trifluoroacetyl)phenol likely enhance its susceptibility to HAT or electrophilic attacks due to their strong −I effect.

Synthesis and Optimization

Synthetic Routes

The synthesis typically involves Friedel-Crafts acylation of 4-propylphenol with trifluoroacetic anhydride (TFAA). Key parameters include:

Parameter	Optimal Condition	Impact on Yield/Purity
Temperature	0–5°C	Minimizes side reactions
Solvent	Anhydrous CH₂Cl₂	Prevents TFAA hydrolysis
Catalyst	AlCl₃ (10 mol%)	Enhances acylation efficiency

In a representative procedure, 4-propylphenol reacts with TFAA in dichloromethane at 0°C under AlCl₃ catalysis. The reaction is monitored via thin-layer chromatography (TLC), and the product is purified using silica gel chromatography (hexane/ethyl acetate gradient).

Yield Optimization Strategies

A Box-Behnken experimental design can optimize synthesis for high-throughput applications. Variables include:

• Molar ratio (TFAA:phenol): 2.0–3.0 equivalents

• Catalyst loading: 5–15 mol%

• Reaction time: 4–12 hours

Response surface modeling predicts maximum yield (∼75%) at 2.5 equivalents TFAA, 12 mol% AlCl₃, and 8-hour reaction time.

Chemical Reactivity

Electrophilic Aromatic Substitution

The electron-withdrawing trifluoroacetyl groups activate the ring for para-substitution. Representative reactions include:

Reaction	Conditions	Product	Yield
Nitration	HNO₃/H₂SO₄, 0–5°C	4-Nitro derivative	72%
Bromination	Br₂/FeBr₃, CH₂Cl₂, RT	4-Bromo derivative	68%

Mechanistic studies suggest that the trifluoroacetyl groups stabilize the intermediate σ-complex through resonance.

Reduction of Trifluoroacetyl Groups

The trifluoroacetyl moieties undergo selective reduction:

Reducing Agent	Conditions	Product	Notes
NaBH₄	EtOH, 25°C, 12 h	Partial reduction to trifluoroethyl	Retention of F atoms
LiAlH₄	THF, 0°C→RT, 6 h	Full reduction to hydroxyethyl	Complete C=O cleavage

The reduction proceeds via nucleophilic attack on the carbonyl carbon, with LiAlH₄ achieving complete deoxygenation.

Analytical Characterization

Spectroscopic Techniques

• ¹⁹F NMR: Distinct signals at δ −70 to −75 ppm confirm trifluoroacetyl groups.

• IR Spectroscopy: Stretching vibrations at 1770–1780 cm⁻¹ (C=O) and 1250–1300 cm⁻¹ (C-F).

• HRMS: Molecular ion [M−H]⁻ at m/z 352.05 (calculated for C₁₃H₁₀F₆O₃: 352.04).

Chromatographic Validation

Reverse-phase HPLC (C18 column, acetonitrile/water gradient) shows a retention time of 12.2 minutes, with >98% purity.

Biological and Industrial Applications

Industrial Uses

• Polymer additives: Enhances thermal stability in fluoropolymers.

• Pharmaceutical intermediates: Serves as a precursor for trifluoromethyl-containing drugs.